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Compound of Interest

Compound Name: Fmoc-Trp(Boc)-OH-13C11,15N2

Cat. No.: B15088527

Technical Support Center: Fmoc-Trp(Boc)-OH-

13C11,*°N2

This technical support center provides essential information for the safe handling, storage, and
use of Fmoc-Trp(Boc)-OH-13C11,*>N2. For research use only. Not intended for diagnostic or
therapeutic use.[1]

Frequently Asked Questions (FAQSs)

Q1: What is Fmoc-Trp(Boc)-OH-13C11,'>N2 and what are its primary applications?

Al: Fmoc-Trp(Boc)-OH-13C11,1°Nz is a stable isotope-labeled derivative of the amino acid
tryptophan.[2][3] The Fmoc (9-fluorenylmethyloxycarbonyl) and Boc (tert-butoxycarbonyl)
groups are protecting groups essential for its primary application in solid-phase peptide
synthesis (SPPS).[4][5] The isotopic labeling with Carbon-13 (*3C) and Nitrogen-15 (*°N) allows
it to be used as a tracer in metabolic studies and for quantitative analysis in proteomics.[2][3]

Q2: What are the main hazards associated with this compound?

A2: Fmoc-Trp(Boc)-OH may cause skin and eye irritation.[4] It is classified as a skin sensitizer,
meaning it may cause an allergic skin reaction upon contact.[6] It is also considered toxic to
aquatic life with long-lasting effects.[6]

Q3: What personal protective equipment (PPE) should | wear when handling this compound?
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A3: When handling Fmoc-Trp(Boc)-OH-13C11,2°Nz2, it is crucial to wear appropriate personal
protective equipment. This includes protective gloves, clothing, and eye/face protection.[6]
Work should be conducted in a well-ventilated area or under a fume hood to prevent the
formation and inhalation of dust.[6]

Q4: How should | properly store this compound?

A4: For long-term storage, it is recommended to store Fmoc-Trp(Boc)-OH-13C11,>Nz2 in a tightly
sealed container at 2-8°C or -20°C.[4][7] It is sensitive to moisture, so it is important to allow
the container to warm to room temperature before opening to prevent condensation.[4][8]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Poor solubility

The compound has low water
solubility.[9]

Dissolve in organic solvents
such as Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, or Acetone.
[10]

Unexpected side reactions

during peptide synthesis

Incomplete protection or

deprotection of the amino acid.

The use of Fmoc-Trp(Boc)-OH
helps minimize side reactions,
particularly the reattachment of
sulfonyl protecting groups from
arginine residues onto the
tryptophan indole ring.[11]
Ensure proper cleavage

protocols are followed.

Degradation of the compound

Improper storage conditions
(exposure to moisture or high

temperatures).

Always store in a tightly sealed
container at the recommended
refrigerated temperature.[4][8]
Allow the product to reach
room temperature in a
desiccator before use to
prevent moisture

condensation.[8]

Allergic skin reaction after

handling

Direct skin contact with the

compound.

Immediately wash the affected
area with plenty of soap and
water.[6][9] If irritation or a rash
develops, seek medical
advice.[6] Always wear
appropriate gloves and
protective clothing when

handling.

Safety and Handling Data
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Parameter Information

Appearance White to off-white crystalline powder[4]
Molecular Formula C2013C11H30°N206[ 3]

Molecular Weight 539.49 g/mol [3]

Storage Temperature 2-8°C[4] or -20°C[7]

Hazard Classifications Skin Sensitizer, Aquatic Chronic[6]

Experimental Protocols

First Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[9]

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.[6][9] If
skin irritation or a rash occurs, get medical advice.[6]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing.

o After Swallowing: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person.[9]

Accidental Release Measures

» Personal Precautions: Avoid dust formation. Ensure adequate ventilation. Wear personal
protective equipment.[6]

e Environmental Precautions: Prevent the product from entering drains.

« Methods for Cleaning Up: Sweep up the material and place it in a suitable container for
disposal.[9]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of Fmoc-Trp(Boc)-OH-13C11,°Na2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Fmoc-Trp(Boc)-OH-13C11,15N2 handling and safety
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and-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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